Quantacure qtx
Quantacure qtx
Brand Name:
Vulcanchem
CAS No.:
103430-24-6
VCID:
VC20821165
InChI:
InChI=1S/C21H26NO3S.ClH/c1-13-14(2)21-17(20(24)16-8-6-7-9-19(16)26-21)10-18(13)25-12-15(23)11-22(3,4)5;/h6-10,15,23H,11-12H2,1-5H3;1H/q+1;/p-1
SMILES:
CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-]
Molecular Formula:
C21H26ClNO3S
Molecular Weight:
408 g/mol
Quantacure qtx
CAS No.: 103430-24-6
Cat. No.: VC20821165
Molecular Formula: C21H26ClNO3S
Molecular Weight: 408 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103430-24-6 |
|---|---|
| Molecular Formula | C21H26ClNO3S |
| Molecular Weight | 408 g/mol |
| IUPAC Name | [3-(3,4-dimethyl-9-oxothioxanthen-2-yl)oxy-2-hydroxypropyl]-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C21H26NO3S.ClH/c1-13-14(2)21-17(20(24)16-8-6-7-9-19(16)26-21)10-18(13)25-12-15(23)11-22(3,4)5;/h6-10,15,23H,11-12H2,1-5H3;1H/q+1;/p-1 |
| Standard InChI Key | KLQWZWNTTNRVOZ-UHFFFAOYSA-M |
| SMILES | CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-] |
| Canonical SMILES | CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-] |
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